Cas no 159824-95-0 (3-Thiophenecarbonitrile, 5-amino-)

• Product Name: 3-Thiophenecarbonitrile, 5-amino-
• CAS No: 159824-95-0
• MF: C₅H₄N₂S
• MW: 124.163659095764
• CID: 2102800
• Update Time: 2023-08-03

3-Thiophenecarbonitrile, 5-amino- Chemical and Physical Properties

Names and Identifiers

• 5-aminothiophene-3-carbonitrile
• 3-Thiophenecarbonitrile, 5-amino-
• 5-Amino-3-thiophenecarboxylic acid; Nitrile

• Inchi： 1S/C5H4N2S/c6-2-4-1-5(7)8-3-4/h1,3H,7H2
• InChI Key： ORVMQLXOEDROOJ-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes 2-aminothiophenes